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Compound of Interest

Compound Name: SC-26196

Cat. No.: B126011 Get Quote

Essential Safety and Handling Guide for SC-26196
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of SC-26196, a potent and selective Δ6 desaturase

inhibitor.

This document provides critical safety and logistical information for the laboratory use of SC-
26196 (CAS Number: 218136-59-5). Adherence to these guidelines is essential to ensure a

safe research environment and prevent accidental exposure or environmental contamination.

Hazard Identification and Safety Precautions
SC-26196 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. All personnel handling this compound must be thoroughly trained on its potential

hazards and the necessary safety protocols.

Key Safety Data:
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Property Value Reference

Molecular Formula C₂₇H₂₉N₅ [1]

Molecular Weight 423.55 g/mol

Appearance White to tan powder

Solubility Soluble to 25 mM in DMSO

Storage Temperature Store at -20°C

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling SC-
26196 to minimize exposure risk.

PPE Category Required Equipment

Eye Protection

Safety goggles with side-shields or a face shield

in combination with goggles must be worn to

protect against splashes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile, butyl

rubber) are mandatory. Always inspect gloves

for integrity before use and dispose of them

properly after handling the compound.

Body Protection
A lab coat or impervious clothing is required to

prevent skin contact.

Respiratory

A suitable respirator should be used if there is a

risk of generating dust or aerosols, especially

when handling the powder form.

Logical Workflow for Safe Handling of SC-26196:
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Caption: Workflow for the safe handling and disposal of SC-26196.
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Operational and Disposal Plans
A clear and concise plan for the use and disposal of SC-26196 is crucial for maintaining a safe

laboratory environment.

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of SC-26196 in DMSO.

Materials:

SC-26196 powder

Anhydrous DMSO

Appropriate glassware (e.g., volumetric flask)

Calibrated balance

Vortex mixer or sonicator

Procedure:

Preparation: Ensure all work is conducted in a chemical fume hood. Put on all required

personal protective equipment.

Weighing: Carefully weigh the desired amount of SC-26196 powder using a calibrated

balance. Avoid generating dust.

Dissolving: Add the weighed SC-26196 to the appropriate volumetric flask. Add a portion of

the DMSO and vortex or sonicate until the solid is completely dissolved.

Final Volume: Add DMSO to the final desired volume and mix thoroughly.

Storage: Store the stock solution at -20°C in a tightly sealed container.

Disposal Plan
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Proper disposal of SC-26196 and contaminated materials is critical to prevent environmental

harm.

Chemical Waste: All unused SC-26196 and solutions containing the compound must be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

hazardous waste disposal. Do not pour down the drain.

Contaminated Materials: All disposable labware, gloves, and other materials that have come

into contact with SC-26196 should be collected in a designated, sealed hazardous waste

container for proper disposal.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

DMSO), and the rinsate collected as hazardous waste. The defaced or removed original

label on the container should be disposed of according to institutional guidelines.

Signaling Pathway Inhibition by SC-26196:
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Caption: SC-26196 inhibits the conversion of linoleic acid to γ-linolenic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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